Cas no 175411-93-5 ((6S,7S)-6,7-Dimethyl-6,7-dihydro-[1,4]dioxocino[6,5-b:7,8-b']dipyridine)

• Product Name: (6S,7S)-6,7-Dimethyl-6,7-dihydro-[1,4]dioxocino[6,5-b:7,8-b']dipyridine
• CAS No: 175411-93-5
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 4727599
• PubChem ID: 163201297
• Update Time: 2025-05-17

(6S,7S)-6,7-Dimethyl-6,7-dihydro-[1,4]dioxocino[6,5-b:7,8-b']dipyridine Chemical and Physical Properties

Names and Identifiers

• 175411-93-5
• (6S,7S)-6,7-Dimethyl-6,7-dihydro-[1,4]dioxocino[6,5-b:7,8-b']dipyridine
• (9S,10S)-9,10-dimethyl-8,11-dioxa-3,16-diazatricyclo[10.4.0.0(2),?]hexadeca-1(12),2,4,6,13,15-hexaene
• [1,4]Dioxocino[6,5-b:7,8-b']dipyridine, 6,7-dihydro-6,7-dimethyl-,(6S,7S)-
• (9S,10S)-9,10-dimethyl-8,11-dioxa-3,16-diazatricyclo[10.4.0.02,7]hexadeca-1(12),2(7),3,5,13,15-hexaene
• F73965

• Inchi： 1S/C14H14N2O2/c1-9-10(2)18-12-6-4-8-16-14(12)13-11(17-9)5-3-7-15-13/h3-10H,1-2H3/t9-,10-/m0/s1
• InChI Key： AYOIRZGVWHHWMP-UWVGGRQHSA-N
• SMILES： O1C2C=CC=NC=2C2C(=CC=CN=2)O[C@@H](C)[C@@H]1C

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.2Ų

Additional information on (6S,7S)-6,7-Dimethyl-6,7-dihydro-[1,4]dioxocino[6,5-b:7,8-b']dipyridine

Comprehensive Guide to (6S,7S)-6,7-Dimethyl-6,7-dihydro-[1,4]dioxocino[6,5-b:7,8-b']dipyridine (CAS No. 175411-93-5)

(6S,7S)-6,7-Dimethyl-6,7-dihydro-[1,4]dioxocino[6,5-b:7,8-b']dipyridine is a specialized organic compound with a unique molecular structure that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. With the CAS number 175411-93-5, this compound is recognized for its potential applications in drug discovery and development. Its complex heterocyclic framework, featuring fused dioxocino and dipyridine rings, makes it a valuable scaffold for designing novel bioactive molecules.

The 6,7-dimethyl-6,7-dihydro-[1,4]dioxocino[6,5-b:7,8-b']dipyridine structure is characterized by its stereochemistry, specifically the (6S,7S) configuration, which plays a crucial role in its biological activity. Researchers are particularly interested in its potential as a building block for small-molecule therapeutics, especially in targeting protein-protein interactions and enzyme inhibition. The compound's rigid yet flexible framework allows for diverse modifications, making it a versatile tool in medicinal chemistry optimization.

In recent years, the demand for innovative heterocyclic compounds like (6S,7S)-6,7-dimethyl-6,7-dihydro-[1,4]dioxocino[6,5-b:7,8-b']dipyridine has surged due to the growing focus on precision medicine and targeted drug delivery. Pharmaceutical companies and academic researchers are exploring its applications in cancer therapy, neurodegenerative diseases, and anti-inflammatory agents. The compound's ability to interact with specific biological targets while maintaining low toxicity profiles makes it a promising candidate for further investigation.

The synthesis of CAS 175411-93-5 involves multi-step organic reactions, often starting from readily available pyridine derivatives. Key steps include the formation of the dioxocino ring system through cyclization reactions, followed by stereoselective introduction of the methyl groups at the 6 and 7 positions. Recent advancements in asymmetric synthesis have improved the efficiency of producing the desired (6S,7S) enantiomer with high optical purity, which is essential for its biological applications.

From a physicochemical perspective, (6S,7S)-6,7-dimethyl-6,7-dihydro-[1,4]dioxocino[6,5-b:7,8-b']dipyridine typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its molecular weight and lipophilicity make it suitable for various formulation strategies in drug development. The compound's stability under physiological conditions is an important consideration for its potential use in oral dosage forms or parenteral administration.

The pharmaceutical industry has shown increasing interest in dioxocino-dipyridine derivatives due to their unique three-dimensional structure, which often leads to improved target selectivity compared to simpler aromatic systems. This particular compound's 6,7-dimethyl substitution pattern has been shown to enhance metabolic stability while maintaining favorable pharmacokinetic properties, addressing one of the major challenges in modern drug discovery.

Recent patent literature reveals growing intellectual property activity surrounding CAS 175411-93-5 and related structures, particularly in the areas of kinase inhibitors and GPCR modulators. Several research groups have reported promising preliminary results using this scaffold in the development of next-generation therapeutics for difficult-to-treat conditions. The compound's ability to occupy unique chemical space makes it valuable for addressing unmet medical needs.

Quality control and analytical characterization of (6S,7S)-6,7-dimethyl-6,7-dihydro-[1,4]dioxocino[6,5-b:7,8-b']dipyridine typically involve advanced techniques such as chiral HPLC for enantiomeric purity assessment, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. These rigorous analytical procedures ensure the compound meets the high standards required for pharmaceutical research applications.

As the field of structure-based drug design continues to evolve, compounds like 175411-93-5 are becoming increasingly important tools for medicinal chemists. Their complex yet synthetically accessible structures provide opportunities to explore new chemical space while maintaining drug-like properties. The growing body of research on this compound class suggests it will play a significant role in the development of future therapeutics.

For researchers interested in working with (6S,7S)-6,7-dimethyl-6,7-dihydro-[1,4]dioxocino[6,5-b:7,8-b']dipyridine, it's important to source high-quality material from reputable suppliers who can provide comprehensive analytical data and documentation. Proper handling and storage conditions should be maintained to preserve the compound's stability and stereochemical integrity throughout research activities.

The future outlook for 6,7-dimethyl-6,7-dihydro-[1,4]dioxocino[6,5-b:7,8-b']dipyridine derivatives appears promising, with ongoing research exploring their potential in various therapeutic areas. As computational chemistry and AI-driven drug discovery methods advance, the rational design of new analogs based on this scaffold is expected to accelerate, potentially leading to breakthrough medications in the coming years.